Cas no 2248361-11-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 2248361-11-5
• MF: C₂₀H₁₄N₂O₄S₂
• MW: 410.466162204742
• CID: 5604678
• PubChem ID: 165892299
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylate
• EN300-6523174
• 2248361-11-5

• Inchi： 1S/C20H14N2O4S2/c1-12-16(28-20(21-12)27-11-13-7-3-2-4-8-13)19(25)26-22-17(23)14-9-5-6-10-15(14)18(22)24/h2-10H,11H2,1H3
• InChI Key： QHCUKQKAODMRFH-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 410.03949928g/mol
• Monoisotopic Mass: 410.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 130Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 2248361-11-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylate, identified by its CAS number 2248361-11-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylate incorporates several key pharmacophoric elements. The isoindole moiety, a derivative of benzene with an additional nitrogen atom, is known for its presence in various bioactive natural products and synthetic drugs. The dioxo group introduces electrophilic centers that can participate in nucleophilic additions, while the thiazole ring provides a sulfur-rich environment that is often associated with biological interactions. The presence of the benzylsulfanyl substituent further enhances the compound's potential for binding to biological targets through hydrophobic and dipole interactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylate make it an attractive candidate for further investigation in drug discovery. Specifically, the combination of the isoindole, dioxo, and thiazole moieties suggests potential activity against a range of biological targets, including enzymes and receptors involved in inflammatory processes and cancer progression.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new therapeutic agents. The versatility of its structural framework allows for modifications at multiple positions, enabling chemists to fine-tune its biological properties. For instance, the benzylsulfanyl group can be replaced or modified to alter binding affinities or metabolic stability. Additionally, the electron-deficient nature of the dioxo group provides opportunities for interactions with nucleophiles in biological systems, which could be exploited for therapeutic effects.

Recent studies have begun to explore the pharmacological profile of related compounds within this chemical class. These investigations have revealed promising activities against various diseases, including cancer and inflammatory disorders. For example, derivatives of isoindole have shown inhibitory effects on kinases and other enzymes implicated in tumor growth and progression. Similarly, thiazole-based compounds have demonstrated anti-inflammatory properties by modulating cytokine production and immune responses.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the heterocyclic core, functional group transformations to introduce the desired substituents, and purification techniques such as column chromatography to isolate the final product.

The analytical characterization of this compound has been rigorously conducted using advanced spectroscopic methods. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, confirming the presence of all expected functional groups. Mass spectrometry (MS) is used to determine the molecular weight and fragmentation patterns consistent with the proposed structure. Additionally, X-ray crystallography has been employed to elucidate the three-dimensional structure of single crystals, offering insights into molecular geometry and intermolecular interactions.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylate extend beyond basic research into therapeutic agents. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing inhibitors for specific biological pathways. Furthermore, its ability to interact with biological targets suggests applications in diagnostic imaging and drug delivery systems.

As research continues to uncover new biological activities and synthetic methodologies for heterocyclic compounds like this one, we can expect further advancements in their application to human health. The combination of computational modeling with experimental validation will be crucial in optimizing lead compounds for clinical development. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, 1,3-dioxo - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- - --- --- --- --- --- --- --- --- --- --- --- --- --- ------ ---- -- -- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- -------- * * * * * * * * * * * * * * * * * * *